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Compound of Interest

Compound Name:
8-Fluorobicyclo[3.2.1]octan-3-

amine

Cat. No.: B13021216

Get Quote

Chemical Identity & Core Properties[1][2][3][4][5][6]
8-Fluorobicyclo[3.2.1]octan-3-amine is a bridged bicyclic amine characterized by a fluorine

atom on the one-carbon bridge (C8) and a primary amine on the two-carbon bridge (C3). This

specific substitution pattern renders it a valuable bioisostere for cyclohexylamines and

piperidines, offering altered pKa, lipophilicity, and metabolic stability profiles due to the "fluorine

effect" and conformational rigidity.
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Property Detail

CAS Number 1934484-03-3

IUPAC Name (1R,5R)-8-Fluorobicyclo[3.2.1]octan-3-amine

Molecular Formula

C

H

FN

Molecular Weight 143.20 g/mol

SMILES NC1CC2CCC(C1)C2F

PubChem CID 129413460

Physicochemical Properties (Predicted)
Parameter Value Significance

LogP (Octanol/Water) ~1.3
Moderate lipophilicity; suitable

for CNS penetration.

pKa (Basic Amine) ~9.2 - 9.8

Slightly reduced basicity vs.

parent amine (~10.5) due to

the inductive effect of F at C8.

H-Bond Donors 1
Primary amine (-NH

).

H-Bond Acceptors 2 Amine N and Fluorine F.

Topological Polar Surface Area 26.0 Å²
Favorable for membrane

permeability.

Structural Analysis & Bioisosterism
The bicyclo[3.2.1]octane skeleton exists in a rigid chair-boat conformation. The introduction of

fluorine at the C8 bridge creates specific electronic and steric vectors that drug developers

utilize to optimize ligand-protein interactions.
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The "Fluorine Effect" on the Scaffold
Conformational Locking: The C8-F bond prefers an orientation that minimizes dipole

repulsion with the C3-amine lone pair, potentially locking the ring system into a specific exo

or endo pucker.

Metabolic Blocking: The bridgehead and bridge carbons are common sites for oxidative

metabolism (CYP450). Fluorination at C8 blocks metabolic soft spots, extending the

compound's half-life (

).

pKa Modulation: Although C8 is three bonds away from the C3 nitrogen, the strong

electronegativity of fluorine exerts a through-space and through-bond inductive effect,

lowering the pKa of the amine. This is critical for optimizing oral bioavailability and blood-

brain barrier (BBB) permeability.

Structural Diagram (Graphviz)
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Figure 1: Structural activity relationships (SAR) of the 8-fluorobicyclo[3.2.1]octan-3-amine
scaffold.

Synthetic Methodology
The synthesis of 8-fluorobicyclo[3.2.1]octan-3-amine typically proceeds from the

bicyclo[3.2.1]octane-3,8-dione precursor. The challenge lies in the selective monofluorination of

the C8 bridge without affecting the C3 functionality, followed by stereoselective amination.
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Representative Synthetic Pathway
Phase 1: Selective Fluorination of the Bridge

Protection: Selectively protect the more reactive C3 ketone of bicyclo[3.2.1]octane-3,8-dione

as a ketal (e.g., using ethylene glycol).

Reduction: Reduce the C8 ketone to the alcohol (C8-OH) using Sodium Borohydride (NaBH

).

Fluorination: Convert the C8-OH to C8-F using a deoxofluorinating agent like DAST

(Diethylaminosulfur trifluoride) or Deoxo-Fluor. This step typically proceeds with inversion of

configuration.

Phase 2: Amine Introduction 4. Deprotection: Hydrolyze the C3 ketal under acidic conditions to

restore the C3 ketone. 5. Reductive Amination: React the C3 ketone with an ammonia source

(e.g., NH

OAc) and a reducing agent (e.g., NaBH

CN or STAB) to yield the primary amine. The choice of reducing agent and temperature
controls the exo/endo selectivity.

Detailed Protocol: Phase 2 (Reductive Amination)
Reagents:

Substrate: 8-Fluorobicyclo[3.2.1]octan-3-one (1.0 eq)

Ammonium Acetate (NH

OAc) (10.0 eq)

Sodium Cyanoborohydride (NaBH

CN) (1.5 eq)

Solvent: Methanol (MeOH)
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Acetic Acid (catalytic)

Step-by-Step Workflow:

Dissolution: Dissolve 8-fluorobicyclo[3.2.1]octan-3-one in anhydrous MeOH (0.1 M

concentration) in a round-bottom flask under N

atmosphere.

Imine Formation: Add NH

OAc and stir at room temperature for 30 minutes. (Optional: Add 3Å molecular sieves to
sequester water).

Reduction: Cool the mixture to 0°C. Slowly add NaBH

CN portion-wise.

Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor

conversion via LC-MS (Target M+H = 144.1).

Quench: Quench with 1N HCl (careful gas evolution) to pH < 2 to decompose excess

hydride. Stir for 30 mins.

Workup: Basify with 1N NaOH to pH > 10. Extract with Dichloromethane (DCM) (3x).

Purification: Dry organic layers over Na

SO

, concentrate, and purify via flash column chromatography (DCM/MeOH/NH

OH gradient).

Synthesis Logic Diagram (Graphviz)
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Start: Bicyclo[3.2.1]octane-3,8-dione

1. Selective Ketal Protection (C3)

2. Reduction (C8=O -> C8-OH)
(NaBH4)

3. Fluorination (C8-OH -> C8-F)
(DAST/Deoxo-Fluor)

4. Deprotection (Restore C3=O)

5. Reductive Amination (C3=O -> C3-NH2)
(NH4OAc, NaBH3CN)

Target: 8-Fluorobicyclo[3.2.1]octan-3-amine

Click to download full resolution via product page

Figure 2: Step-wise synthetic route from the dione precursor to the target fluorinated amine.

Applications in Drug Discovery[3]
This scaffold is primarily used as a building block in the synthesis of:

GPCR Antagonists: Specifically for CCR5, CCR2, and opioid receptors where a basic amine

is required for the orthosteric binding site.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13021216/docs?utm_src=pdf-body-img#8-fluorobicyclo-3-2-1-octan-3-amine-technical-profile-synthesis-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13021216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kinase Inhibitors: Replacing a piperidine ring with the 8-fluorobicyclo[3.2.1]octane core can

improve selectivity by exploiting the rigid geometry to avoid steric clashes in the ATP-binding

pocket.

Monoamine Transporter Inhibitors: Analogs of this core are investigated for activity against

DAT (Dopamine Transporter) and SERT (Serotonin Transporter).

Handling & Safety:

Hazard: Irritant (Skin/Eye).

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The amine is sensitive to

CO

(carbamate formation) and oxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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